Cas no 2228707-08-0 (5-bromo-3-nitro-2-(piperidin-4-yl)pyridine)

• Product Name: 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine
• CAS No: 2228707-08-0
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• CID: 6214134
• PubChem ID: 165945107
• Update Time: 2025-06-14

5-bromo-3-nitro-2-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine
• EN300-1928063
• 2228707-08-0

• Inchi： 1S/C10H12BrN3O2/c11-8-5-9(14(15)16)10(13-6-8)7-1-3-12-4-2-7/h5-7,12H,1-4H2
• InChI Key： FBSQXJRUYRBLIR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine

Research Brief on 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine (CAS: 2228707-08-0): Recent Advances and Applications

The compound 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine (CAS: 2228707-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold, characterized by a pyridine core substituted with bromo, nitro, and piperidinyl groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine as a precursor for the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique structural features allowed for efficient derivatization, leading to the discovery of several potent and selective BTK inhibitors with promising anti-cancer activity. The study highlighted the importance of the bromo and nitro substituents in facilitating subsequent functionalization reactions.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine was utilized as a starting material for the synthesis of antimicrobial agents targeting drug-resistant bacterial strains. The piperidinyl moiety was found to enhance membrane permeability, while the nitro group contributed to the compounds' ability to disrupt bacterial redox homeostasis. These findings underscore the compound's potential in addressing the growing challenge of antimicrobial resistance.

Recent synthetic methodology developments have also focused on improving the efficiency of producing 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine. A 2024 publication in Organic Process Research & Development described a novel continuous-flow synthesis approach that significantly reduced reaction times and improved yields compared to traditional batch methods. This technological advancement is particularly relevant for scaling up production to meet the growing demand for this valuable intermediate.

From a structural perspective, computational studies have provided insights into the molecular interactions of derivatives of 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine with various biological targets. Molecular docking simulations revealed that the compound's scaffold offers multiple vectors for interaction with protein binding sites, explaining its versatility in drug design. These computational findings have guided the rational design of new derivatives with optimized pharmacological properties.

Looking forward, the applications of 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine appear to be expanding beyond traditional medicinal chemistry. Recent patent applications suggest its potential use in the development of chemical probes for biological target identification and validation. Additionally, its utility in materials science, particularly in the synthesis of organic electronic materials, is beginning to be explored. These diverse applications highlight the compound's continued relevance in multiple scientific domains.

In conclusion, 5-bromo-3-nitro-2-(piperidin-4-yl)pyridine (CAS: 2228707-08-0) remains a valuable scaffold in chemical biology research. The recent developments in its synthetic accessibility, biological applications, and structural understanding position it as a key player in current drug discovery efforts. Future research directions likely include further exploration of its structure-activity relationships and the development of more efficient synthetic routes to meet the growing demand for this versatile intermediate.